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Compound of Interest

Compound Name: Etocarlide

Cat. No.: B074868

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography
(HPLC) method coupled with Ultraviolet (UV) detection for the quantitative analysis of
thiocarlide (also known as isoxyl). This method is applicable for the determination of thiocarlide
in plasma samples and can be adapted for the analysis of pharmaceutical formulations. The
described protocol provides a reliable and efficient means for quality control, pharmacokinetic
studies, and drug development research involving thiocarlide.

Introduction

Thiocarlide is a thiourea antimicrobial agent with known activity against Mycobacterium
tuberculosis. Accurate and precise analytical methods are crucial for the evaluation of its
efficacy, safety, and formulation quality. This document provides a detailed experimental
protocol for an HPLC-UV method that is sensitive, reproducible, and accurate for the
quantification of thiocarlide.

Experimental
Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is required. The specific parameters for
the analysis are outlined in the table below.
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Parameter Specification

HPLC System Agilent 1100 series or equivalent

Column Spherisorb 5 pm ODS2 (C18), 2 x 100 mm

Mobile Phase 70% Acetonitrile in 20 mM Ammonium Acetate
buffer

Flow Rate 1.0 mL/min

Injection Volume 20 pL

UV Detection Wavelength 270 nm[1]

Column Temperature Ambient (25 °C)

Run Time Approximately 10 minutes

Reagents and Standards

e Thiocarlide reference standard (purity >99%)
o Acetonitrile (HPLC grade)

o Ammonium acetate (analytical grade)

o Water (HPLC grade)

e Human plasma (for bioanalytical applications)

o Methanol (HPLC grade, for sample preparation)

Standard Solution Preparation

o Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of thiocarlide reference
standard and transfer to a 10 mL volumetric flask. Dissolve in and dilute to volume with
methanol.

» Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.1
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pg/mL to 100 pg/mL.

Sample Preparation

For Plasma Samples:

e To 500 pL of plasma in a microcentrifuge tube, add 1 mL of acetonitrile.
o Vortex for 1 minute to precipitate proteins.

e Centrifuge at 10,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40 °C.

» Reconstitute the residue in 200 pL of the mobile phase.
e Filter through a 0.45 pm syringe filter into an HPLC vial.

For Pharmaceutical Formulations (e.g., Tablets):

Weigh and finely powder a representative number of tablets.

» Accurately weigh a portion of the powder equivalent to 10 mg of thiocarlide and transfer to a
100 mL volumetric flask.

e Add approximately 70 mL of methanol and sonicate for 15 minutes to dissolve the active
ingredient.

¢ Dilute to volume with methanol and mix well.
 Filter an aliquot through a 0.45 um syringe filter.

 Dilute the filtrate with the mobile phase to a final concentration within the calibration range.

Method Validation Summary

The method was validated according to the International Council for Harmonisation (ICH)
guidelines.
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Validation Parameter Result
Linearity (Range) 0.25 - 50 pg/mL
Correlation Coefficient (r?) >0.999

Limit of Quantification (LOQ) 0.25 pg/mLJ[1]
Accuracy (% Recovery) 98.5% - 101.2%
Precision (% RSD) <2.0%

No interference from endogenous plasma

Specificity components observed at the retention time of
thiocarlide.
Retention Time Approximately 4.8 minutes[1]

Results and Discussion

The developed HPLC-UV method provides a simple and effective way to quantify thiocarlide.
The retention time of approximately 4.8 minutes allows for a rapid sample throughput. The
method demonstrated excellent linearity, accuracy, and precision over the tested concentration
range, making it suitable for routine analysis. The recovery of thiocarlide from guinea pig
plasma was reported to be greater than 68%[1].
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Caption: Experimental workflow for the HPLC-UV analysis of thiocarlide.

Conclusion

The HPLC-UV method described in this application note is a validated, reliable, and efficient
tool for the quantitative analysis of thiocarlide in various matrices. The detailed protocol and
performance characteristics provided herein can be readily implemented in a quality control or
research laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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